N-[1-[1-(4-Cyanophenyl)-5-methylpyrazol-4-yl]ethyl]prop-2-enamide

• IUPAC Name: N-[1-[1-(4-cyanophenyl)-5-methylpyrazol-4-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C16H16N4O/c1-4-16(21)19-11(2)15-10-18-20(12(15)3)14-7-5-13(9-17)6-8-14/h4-8,10-11H,1H2,2-3H3,(H,19,21)
• InChI Key: TVTPGPWQKZFFGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)C#N)C(C)NC(=O)C=C
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

Compounds like “N-[1-[1-(4-Cyanophenyl)-5-methylpyrazol-4-yl]ethyl]prop-2-enamide” belong to a class of organic compounds known as amides. These are characterized by a functional group that consists of a carbonyl group (C=O) linked to a nitrogen atom. They are often found in a wide range of biological and industrial applications.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an acid chloride with an amine to form an amide. This is typically done in the presence of a base to neutralize the hydrochloric acid that is formed during the reaction.

Molecular Structure Analysis

The molecular structure of similar compounds typically includes a planar amide group, which allows for resonance stabilization. This can contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

Amides can participate in a variety of chemical reactions. One common reaction is hydrolysis, where the amide bond is broken to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

Amides have unique physical and chemical properties. They are typically polar due to the presence of the carbonyl group and the nitrogen atom, which can engage in hydrogen bonding. This can affect their solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some amides are used in the pharmaceutical industry for their biological activity, which can involve interacting with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some amides can be toxic or carcinogenic, so appropriate safety precautions should be taken when handling them.

Future Directions

The study of amides and similar compounds is a vibrant field with many potential future directions. This could include the development of new synthetic methods, the discovery of new biological activities, and the design of new materials.